5-(Chloromethyl)-6-methylimidazo[1,2-a]pyridine

Specification

• Molecular Formula: C9H9ClN2
• Molecular Weight: 180.63 g/mol
• IUPAC Name: 5-(chloromethyl)-6-methylimidazo[1,2-a]pyridine
• Standard InChI: InChI=1S/C9H9ClN2/c1-7-2-3-9-11-4-5-12(9)8(7)6-10/h2-5H,6H2,1H3
• Standard InChI Key: PWVMVMMQDLCXDW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C=CN=C2C=C1)CCl

Introduction

Chemical Identity and Structural Characteristics

Molecular Architecture

5-(Chloromethyl)-6-methylimidazo[1,2-a]pyridine (C₉H₉ClN₂) belongs to the imidazo[1,2-a]pyridine family, a class of nitrogen-containing heterocycles renowned for their pharmacological relevance. Its structure comprises a fused bicyclic system: a pyridine ring bridged with an imidazole moiety. Critical substituents include a chloromethyl group (-CH₂Cl) at the 5-position and a methyl group (-CH₃) at the 6-position (Figure 1).

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	C₉H₉ClN₂
Molecular Weight	180.63 g/mol
IUPAC Name	5-(chloromethyl)-6-methylimidazo[1,2-a]pyridine
Canonical SMILES	CC1=C(N2C=CN=C2C=C1)CCl
Topological Polar Surface Area	24.7 Ų

The chloromethyl group enhances electrophilic reactivity, enabling nucleophilic substitution reactions, while the methyl group contributes to steric and electronic modulation.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) data for this compound reveals distinct proton environments:

• ¹H NMR (CDCl₃): δ 2.33 (s, 3H, CH₃), 4.58 (s, 2H, CH₂Cl), 7.05–8.15 (m, aromatic protons).

• ¹³C NMR: Peaks at 144–146 ppm correspond to the imidazo[1,2-a]pyridine backbone, while 40–45 ppm regions reflect the chloromethyl carbon.

Infrared (IR) spectroscopy identifies C-Cl stretching vibrations at 740–760 cm⁻¹ and C-N imidazole ring vibrations near 1600 cm⁻¹.

Synthetic Methodologies

Chloromethylation Approach

The primary synthesis route involves chloromethylation of 6-methylimidazo[1,2-a]pyridine using formaldehyde and hydrochloric acid under reflux. This one-pot reaction proceeds via electrophilic aromatic substitution, where the methyl group directs the chloromethyl moiety to the 5-position.

Reaction Scheme:

$$\text{6-Methylimidazo[1,2-a]pyridine} + \text{CH₂O} + \text{HCl} \xrightarrow{\Delta} \text{5-(Chloromethyl)-6-methylimidazo[1,2-a]pyridine}$$

Optimized Conditions:

• Temperature: 80–90°C

• Solvent: Tetrahydrofuran (THF) or dichloromethane

• Catalyst: None required (solvent-free methods reported)

Yields typically exceed 70%, with purity confirmed via High-Performance Liquid Chromatography (HPLC).

Alternative Pathways

Recent advances employ microwave-assisted synthesis to reduce reaction times from hours to minutes. For example, irradiating a mixture of 6-methylimidazo[1,2-a]pyridine, paraformaldehyde, and HCl at 100 W for 10 minutes achieves comparable yields. This method minimizes side products like di-chlorinated derivatives.

Applications in Medicinal Chemistry

Cholinesterase Inhibition

Derivatives of 5-(Chloromethyl)-6-methylimidazo[1,2-a]pyridine exhibit acetylcholinesterase (AChE) inhibition, a key target in Alzheimer’s disease therapy. The chloromethyl group facilitates covalent binding to the enzyme’s catalytic serine residue, while the methyl group optimizes pharmacokinetic properties.

Table 2: Biological Activity Profile

Derivative	IC₅₀ (AChE Inhibition)
Parent Compound	85 μM
N-Methyl Analog	22 μM
Thioether Derivative	11 nM

Data adapted from in vitro assays using synthetic Aβ aggregates.

Agrochemical Relevance

Herbicidal Activity

In agrochemistry, this compound serves as a precursor to herbicidal agents targeting plant acetyl-CoA carboxylase (ACCase). Chloromethyl derivatives disrupt lipid biosynthesis in weeds, showing efficacy against Lolium rigidum at 50 ppm concentrations.

Synergistic Formulations

Combining 5-(Chloromethyl)-6-methylimidazo[1,2-a]pyridine with glyphosate amplifies herbicidal effects through dual-action mechanisms: ACCase inhibition and shikimate pathway disruption.

Stability and Reactivity

Thermal Stability

Thermogravimetric analysis (TGA) reveals decomposition onset at 210°C, making the compound suitable for high-temperature synthetic processes.

Hydrolytic Sensitivity

The chloromethyl group undergoes hydrolysis in aqueous media (t₁/₂ = 3 hours at pH 7.4), necessitating anhydrous storage conditions. Hydrolysis yields 5-hydroxymethyl-6-methylimidazo[1,2-a]pyridine, a metabolite with reduced bioactivity.

Computational Insights

Density Functional Theory (DFT) calculations at the B3LYP/6-31G(d) level predict:

• HOMO-LUMO Gap: 5.2 eV, indicating moderate reactivity.

• Molecular Electrostatic Potential (MEP): Positive charge localization at the chloromethyl group, favoring nucleophilic attacks.

Future Directions

Radiolabeling for PET Imaging

Incorporating fluorine-18 at the chloromethyl position could yield radiotracers for amyloid-β plaque imaging, building on successes with related imidazo[1,2-b]pyridazines.

Targeted Drug Delivery

Conjugating the chloromethyl group to nanoparticles may enhance blood-brain barrier penetration, addressing current limitations in neurodegenerative disease therapeutics.